Cas no 1804778-45-7 (Methyl 2-(chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 2-(chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804778-45-7
• MF: C₉H₇ClF₃NO₄
• MW: 285.604392290115
• CID: 4834415
• Update Time: 2025-10-21

Methyl 2-(chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H7ClF3NO4/c1-17-8(16)7-4(3-10)14-6(2-5(7)15)18-9(11,12)13/h2H,3H2,1H3,(H,14,15)
• InChI Key： ZMUKDRVPGJGLKU-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)OC)C(C=C(N1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 442
• XLogP3: 2
• Topological Polar Surface Area: 64.599

Additional information on Methyl 2-(chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 2-(chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804778-45-7): A Comprehensive Overview

Methyl 2-(chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate, identified by its CAS number 1804778-45-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloromethyl group and a trifluoromethoxy substituent, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The Methyl 2-(chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate molecule exhibits a complex interplay of electronic and steric effects that influence its interactions with biological targets. The chloromethyl group, for instance, is known to be a versatile handle for further functionalization through nucleophilic addition reactions, enabling the synthesis of more elaborate derivatives. On the other hand, the trifluoromethoxy group introduces electron-withdrawing inductive effects and resonance stabilization, which can modulate the reactivity and selectivity of the molecule in biological systems.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. Pyridine derivatives have been extensively studied due to their ability to interact with biological macromolecules such as enzymes and receptors. The compound Methyl 2-(chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate has emerged as a promising candidate for further investigation in this context. Its unique structural motif suggests potential applications in the inhibition of key enzymes involved in metabolic disorders, inflammatory responses, and cancer progression.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The presence of both electrophilic and nucleophilic centers allows for diverse synthetic strategies, enabling chemists to explore a wide range of structural modifications. For example, the chloromethyl group can be readily converted into other functional groups such as alcohols, amines, or thiols through nucleophilic substitution reactions. Similarly, the trifluoromethoxy group can be modified via reduction or oxidation reactions to introduce additional variability into the molecular structure.

The pharmacological profile of Methyl 2-(chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate has been explored in several preclinical studies. These investigations have highlighted its potential as an inhibitor of enzymes such as kinases and phosphodiesterases, which are implicated in various pathological conditions. The compound's ability to bind to these targets with high affinity and selectivity makes it an attractive lead compound for further optimization.

In addition to its enzyme inhibition properties, this compound has also shown promise in modulating signaling pathways associated with cell growth and differentiation. The combination of structural features such as the chloromethyl and trifluoromethoxy groups provides a rich framework for interactions with biological receptors and enzymes. This has led to interest in its potential applications in treating conditions such as neurodegenerative diseases, where modulation of intracellular signaling is crucial.

The synthesis of Methyl 2-(chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate involves multi-step organic transformations that highlight the synthetic versatility of pyridine derivatives. Key steps include functionalization at the 2-position via chlorination followed by nucleophilic addition at the 3-position to introduce the carboxylate moiety. The introduction of the trifluoromethoxy group typically occurs via electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies have been optimized over time to ensure high yields and purity, making it feasible for large-scale production.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how quickly it is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preliminary studies suggest that it exhibits reasonable oral bioavailability and moderate metabolic stability, which are favorable attributes for further development.

The future directions for research on Methyl 2-(chloromethyl)-4-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate include exploring its mechanism of action in greater detail and identifying any off-target effects that might limit its therapeutic utility. Additionally, efforts are underway to develop more potent derivatives through structure-based drug design approaches. By leveraging computational modeling techniques such as molecular docking and quantum mechanics calculations, researchers aim to predict how different structural modifications will affect binding affinity and selectivity.

In conclusion, Methyl 2-()pyridine-3-carboxylate (CAS No. 1804778-45-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing novel bioactive molecules targeting various disease pathways. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in advancing therapeutic strategies.